Acetophenone-d8

• IUPAC Name: 2,2,2-trideuterio-1-(2,3,4,5,6-pentadeuteriophenyl)ethanone
• InChI: InChI=1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3/i1D3,2D,3D,4D,5D,6D
• InChI Key: KWOLFJPFCHCOCG-JGUCLWPXSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])[2H])C(=O)C([2H])([2H])[2H])[2H])[2H]
• Molecular Formula: C8H8O
• DSSTOX Substance ID: DTXSID20369262
• Molecular Weight: 128.20 g/mol
• CAS RN: 19547-00-3

Description

Acetophenone-d8, also known as 1-(Phenyl-2,3,4,5,6-d5)ethanone-2,2,2-d3, is a deuterium-labeled form of acetophenone. It is an organic compound with a simple structure. It is commonly used in chemical research and analysis.

Synthesis Analysis

Acetophenone has been utilized in the synthesis of many heterocyclic compounds. It is an interesting synthon in most organic reactions. It is commercially available or readily accessible, making it an ideal synthon for multicomponent reactions including three- and four-component reactions.

Molecular Structure Analysis

The linear formula of Acetophenone-d8 is C6D5COCD3. It has a molecular weight of 128.20. The structure of Acetophenone-d8 is similar to that of Acetophenone, which is an organic compound with a simple structure.

Chemical Reactions Analysis

Acetophenone, and by extension Acetophenone-d8, is a useful precursor in organic reactions for the synthesis of heterocyclic compounds. It is used in multicomponent reactions. It is also a key building block in the synthesis of various chemicals and pharmaceuticals.

Physical And Chemical Properties Analysis

Acetophenone-d8 has a refractive index of n20/D 1.5322 (lit.), a boiling point of 202 °C (lit.), a melting point of 19-20 °C (lit.), and a density of 1.098 g/mL at 25 °C.

Scientific Research Applications

Organic Synthesis

Acetophenone-d8: .

Heterocyclic Compound Synthesis

.

Pharmacological Research

Acetophenone derivatives: have been studied for their pharmacological properties. .

Safety and Hazards

Users should avoid contact with skin and eyes, and avoid inhalation of vapor or mist. It is also advised to keep away from sources of ignition and take measures to prevent the build-up of electrostatic charge. It is classified as a combustible liquid, harmful if swallowed, and can cause serious eye irritation.

Future Directions

Acetophenone and its derivatives, including Acetophenone-d8, are being studied for their potential applications in various areas of life sciences. They are analyzed as promising agrochemicals and useful scaffolds for drug research and development. The global requirement for Acetophenone is forecasted to increase, highlighting the need for efficient production methods.

Mechanism of Action

Target of Action

Acetophenone-d8, a deuterium-labeled compound of Acetophenone , is primarily targeted by the enzyme transaminase . This enzyme plays a crucial role in the metabolism of amino acids, which are the building blocks of proteins .

Mode of Action

The interaction of Acetophenone-d8 with its target, transaminase, results in the conversion of methylbenzylamine to Acetophenone . This process is enzymatic and is strongly affected by product inhibition, thus requiring the removal of Acetophenone from the media during its synthesis .

Biochemical Pathways

The biochemical pathways affected by Acetophenone-d8 are primarily related to the metabolism of amino acids . The compound’s interaction with transaminase affects the conversion of methylbenzylamine to Acetophenone . This process can have downstream effects on various biochemical pathways, particularly those involving the metabolism of amino acids .

Pharmacokinetics

It is known that stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process . Deuteration has gained attention because of its potential to affect the pharmacokinetic and metabolic profiles of drugs .

Result of Action

Acetophenone, the non-deuterated form of acetophenone-d8, has been reported to have various biological activities such as anticancer, analgesic, antioxidant, cardioprotective, neuroprotective, and antidiabetic .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Acetophenone-d8. For instance, the enzymatic process of converting methylbenzylamine to Acetophenone is strongly affected by product inhibition, requiring the removal of Acetophenone from the media during its synthesis . This suggests that the concentration of Acetophenone in the environment can influence the efficacy of Acetophenone-d8’s action.

Q & A

Q1: Why does Acetophenone-d8 smell different from Acetophenone despite having almost identical structures?

A: This difference in odor perception challenges traditional "shape-based" theories of olfaction and supports the "vibrational theory." [] Research suggests that olfactory receptors might be sensitive to the vibrational frequencies of molecules rather than just their shape. [, ] Acetophenone and Acetophenone-d8, while structurally similar, exhibit different vibrational frequencies due to the mass difference between hydrogen and deuterium atoms. This difference in vibrational frequencies could lead to distinct interactions with olfactory receptors, resulting in the perception of different smells. []

Q2: How does the "inelastic electron tunnelling" mechanism explain the ability to smell Acetophenone-d8 differently from Acetophenone?

A: The "inelastic electron tunnelling" theory posits that odorant molecules interact with olfactory receptors by undergoing changes in their vibrational energy levels through electron transfer processes. [] This theory suggests that when an odorant molecule binds to an olfactory receptor, an electron can tunnel from a donor site to an acceptor site within the receptor. This tunneling event is "inelastic," meaning it involves energy exchange, causing the odorant molecule to transition between different vibrational energy levels. The specific vibrational frequencies of the odorant molecule influence the probability of these tunneling events. Since deuteration alters the vibrational frequencies of Acetophenone, the tunneling probabilities differ between Acetophenone and Acetophenone-d8, potentially leading to different signals being sent to the brain and thus different odor perceptions. []